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Compound of Interest

Compound Name: 8-Bromochromane

Cat. No.: B1344253 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 8-Bromochromane was not located. The

following guidance is based on the safety profiles of structurally similar brominated organic

compounds. It is imperative to consult the specific SDS provided by your chemical supplier and

to conduct a thorough risk assessment before handling this compound.

This guide provides crucial safety, logistical, and procedural information for the handling and

disposal of 8-Bromochromane in a laboratory setting, tailored for researchers, scientists, and

drug development professionals.

Hazard Identification and Safety Precautions
Based on analogous compounds, 8-Bromochromane should be handled as a hazardous

substance. Potential hazards include:

Acute Oral Toxicity: May be harmful if swallowed.[1]

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.

Due to these potential hazards, appropriate personal protective equipment (PPE) must be worn

at all times. Handling should occur in a well-ventilated area, preferably a certified chemical

fume hood.[2]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 8-Bromochromane.
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PPE Category Specification Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields

(minimum). Chemical splash

goggles are required when

handling solutions. A face

shield should be worn over

goggles when there is a splash

hazard.

Protects against splashes,

dust, and vapors that can

cause serious eye irritation.

Hand Protection

Disposable nitrile gloves are

the minimum for incidental

contact. For extended contact

or when handling solutions,

consider double-gloving or

using thicker, chemical-

resistant gloves such as

Viton™ or butyl rubber.

Prevents skin contact, which

can lead to irritation.

Body Protection

A fully-buttoned laboratory coat

must be worn. For larger

quantities or increased splash

potential, consider a

chemically resistant apron or

coveralls.

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood to minimize inhalation of

dust or vapors. If engineering

controls are insufficient, a risk

assessment should be

performed to determine the

need for a respirator.

Avoids irritation of the

respiratory tract.

Foot Protection

Closed-toe and closed-heel

shoes must be worn in the

laboratory.

Protects feet from spills and

dropped objects.
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Operational and Handling Plan
Engineering Controls:

Always handle 8-Bromochromane in a certified chemical fume hood to ensure adequate

ventilation and minimize inhalation exposure.[3]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[5]

Avoid the formation of dust and aerosols.[6]

Wash hands thoroughly after handling the compound and before leaving the laboratory.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[6]

Spill Management
In the event of a spill, adhere to the following procedures:

Immediate Action: Alert personnel in the vicinity and evacuate the immediate area if

necessary.

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: For small spills, use an inert absorbent material such as sand, vermiculite, or a

commercial chemical sorbent to contain the spill.[2]
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Cleanup: Carefully sweep or scoop the contaminated absorbent material into a sealed,

appropriately labeled hazardous waste container.[2] Avoid generating dust.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills: For larger spills, or if you are uncertain about how to proceed, contact your

institution's Environmental Health & Safety (EHS) department for assistance.[2]

Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety. As a halogenated

organic compound, 8-Bromochromane requires specific disposal procedures.

Waste Segregation and Collection:

Designated Container: Use a specific, leak-proof, and chemically compatible waste container

for all 8-Bromochromane waste, including unused compound, contaminated labware (e.g.,

pipette tips, vials), and spill cleanup materials.[1][2]

Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical

name "8-Bromochromane". The label should also indicate the associated hazards (e.g.,

"Acute Toxicity," "Skin Irritant").[2]

Segregation: Do not mix 8-Bromochromane waste with other waste streams, especially

non-halogenated solvents or general laboratory trash. It must be disposed of as halogenated

organic waste.[1][3]

Storage and Pickup:

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area (SAA), such as within a fume hood or in secondary containment.[3]

Disposal Request: Once the waste container is full or when experiments are complete,

arrange for disposal through your institution's EHS department.[1]

Prohibition: Never dispose of 8-Bromochromane or its containers down the drain or in the

regular trash.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_8_bromo_cAMP_An_Essential_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_8_bromo_cAMP_An_Essential_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1344253?utm_src=pdf-body
https://www.benchchem.com/product/b1344253?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_8_Bromocaffeine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_8_bromo_cAMP_An_Essential_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1344253?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_8_bromo_cAMP_An_Essential_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1344253?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_8_Bromocaffeine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_Bromo_8_chloro_1_octene_A_Comprehensive_Guide_to_Laboratory_Safety_and_Waste_Management.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_Bromo_8_chloro_1_octene_A_Comprehensive_Guide_to_Laboratory_Safety_and_Waste_Management.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_8_Bromocaffeine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1344253?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_8_Bromocaffeine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_8_bromo_cAMP_An_Essential_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical workflow for the safe handling and disposal of 8-
Bromochromane.
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Workflow for Handling and Disposal of 8-Bromochromane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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